[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone

• IUPAC Name: [4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C18H18FN3O3/c19-16-3-1-2-14(12-16)13-20-8-10-21(11-9-20)18(23)15-4-6-17(7-5-15)22(24)25/h1-7,12H,8-11,13H2
• InChI Key: VZXXIWRGSIIAES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone is a complex organic compound that features a piperazine ring substituted with a 3-fluorophenylmethyl group and a 4-nitrophenylmethanone group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone typically involves a multi-step process. One common route starts with the preparation of the piperazine ring, followed by the introduction of the 3-fluorophenylmethyl group through a nucleophilic substitution reaction. The final step involves the acylation of the piperazine derivative with 4-nitrobenzoyl chloride under basic conditions to yield the target compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and solvents that enhance the reaction rate and selectivity is also common. Purification of the final product is typically achieved through recrystallization or chromatography.